Cas no 86759-37-7 (4-MorpholinobenzenaMine)

• Product Name: 4-MorpholinobenzenaMine
• CAS No: 86759-37-7
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 832693
• PubChem ID: 75655
• Update Time: 2025-09-28

4-MorpholinobenzenaMine Chemical and Physical Properties

Names and Identifiers

• 4-MorpholinobenzenaMine
• 4-(4-Morpholinyl)aniline
• BB 0217174
• EN300-30034
• (4-morpholin-4-yl-phenyl)-amine
• Z56899028
• AM20061201
• 4-morpholin-4-yl aniline
• 10G-307S
• 4-(4-aminophenyl)-morpholine
• M1466
• 4-Morpholin-4-yl-phenylamine
• 4-Morpholinoaniline, >=98%
• FT-0629203
• 4morpholinoaniline
• N-(4-aminophenyl)-morpholine
• 4-morpholinylaniline
• InChI=1/C10H14N2O/c11-9-1-3-10(4-2-9)12-5-7-13-8-6-12/h1-4H,5-8,11H2
• NSC26334
• Benzenamine, 4-(4-morpholinyl)-
• BCP13784
• SB17801
• 4-(morpholin-4-yl)aniline
• 4-Morpholinoaniline
• N-(4-Aminophenyl)morpholine
• 4-morpholino aniline
• SDCCGMLS-0065838.P001
• A817738
• 6DRK9JS9QD
• MFCD00006169
• 4-morpholin-4-yl-aniline
• F2107-0001
• 2524-67-6
• CS-M0409
• D77205
• 4-(Morpholin4yl)phenylamine
• HY-75777
• TimTec1_002302
• W-206941
• Oprea1_542171
• N-(4'-Aminophenyl)morpholine
• (4-morpholin-4-ylphenyl)amine
• 4-morpholin-4-ylaniline
• VU0494694-1
• A23754
• Oprea1_685520
• 4-(4-Morpholino)aniline
• CS-B0267
• 4-morpholin-4-ylphenylamine
• 4-(4-Morpholinyl)aniline #
• 4-morpholin4-ylaniline
• 4-(4-Aminophenyl)morpholine
• 4-Morpholinoaniline; 75655
• 4-(4-morpholinyl)benzenamine
• NS00027843
• NSC-26334
• 86759-37-7
• 4-MORPHOLINOZNILINE
• [4-(morpholin-4-yl)-phenyl]-amine
• 4-Morpholinyl aniline
• DTXSID8062490
• 4-(morpholin-4-yl)-aniline
• Morpholine, 4-(p-aminophenyl)-
• p-Morpholinoaniline
• SY002653
• NSC 26334
• 4-amino phenyl morpholine
• EINECS 219-760-1
• p-morpholino aniline
• AKOS000100057
• 4-(morpholino)phenylamine
• STR01950
• PHNDZBFLOPIMSM-UHFFFAOYSA-
• SCHEMBL20631
• DB-024397
• ALBB-005995
• STK038374

• Inchi： 1S/C10H14N2O/c11-9-1-3-10(4-2-9)12-5-7-13-8-6-12/h1-4H,5-8,11H2
• InChI Key： PHNDZBFLOPIMSM-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(=CC=2)N)CC1

Computed Properties

• Exact Mass: 178.111
• Monoisotopic Mass: 178.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.5A^2

Experimental Properties

• Color/Form: solid
• Density: 1.149
• Melting Point: 130-131℃
• Boiling Point: 368 °C at 760 mmHg
• Flash Point: 176.4 °C
• Refractive Index: 1.589
• PSA: 38.49000
• LogP: 1.75160

Additional information on 4-MorpholinobenzenaMine

Comprehensive Overview of 4-Morpholinobenzenamine (CAS No. 86759-37-7)

4-Morpholinobenzenamine (CAS No. 86759-37-7) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 4-(morpholino)aniline, is characterized by its unique molecular structure, which combines a morpholine ring with an aniline moiety. This combination endows the compound with a range of chemical properties that make it valuable for various applications, including drug discovery and materials science.

The molecular formula of 4-Morpholinobenzenamine is C₁₀H₁₄N₂O, and its molecular weight is approximately 178.22 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility properties are crucial for its use in solution-based reactions and formulations.

In the realm of pharmaceutical research, 4-Morpholinobenzenamine has been explored for its potential as a lead compound in the development of new drugs. Recent studies have highlighted its role in modulating various biological pathways, particularly those involved in inflammation and neurodegeneration. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of 4-Morpholinobenzenamine exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its anti-inflammatory properties, 4-Morpholinobenzenamine has also shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California, San Francisco, revealed that certain derivatives of this compound can protect neurons from oxidative stress and promote neuronal survival. These findings suggest that 4-Morpholinobenzenamine and its derivatives could be valuable candidates for developing therapies targeting conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its biological applications, 4-Morpholinobenzenamine has found utility in materials science. Its ability to form stable complexes with metal ions makes it an attractive ligand for the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and drug delivery systems. A recent study published in the Inorganic Chemistry Frontiers journal highlighted the successful synthesis of MOFs using 4-Morpholinobenzenamine-based ligands, demonstrating their high stability and tunable porosity.

The synthetic route to 4-Morpholinobenzenamine involves several well-established chemical transformations. One common method involves the reaction of 4-nitroaniline with morpholine followed by reduction to form the final product. This process can be optimized to achieve high yields and purity levels, making it suitable for large-scale production. The ease of synthesis and availability of starting materials contribute to the compound's accessibility for both academic and industrial research.

Safety considerations are paramount when handling any chemical compound. While 4-Morpholinobenzenamine is generally considered safe under proper handling conditions, it is important to follow standard laboratory safety protocols to prevent exposure through inhalation or skin contact. Appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when working with this compound.

In conclusion, 4-Morpholinobenzenamine (CAS No. 86759-37-7) is a multifaceted compound with a wide range of applications in pharmaceutical research, materials science, and beyond. Its unique chemical structure and properties make it a valuable tool for scientists and researchers working in these fields. As ongoing research continues to uncover new uses and benefits of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions to pressing challenges.